(Z)-methyl 2-(6-acetamido-2-((2-(2,4-dichlorophenoxy)acetyl)imino)benzo[d]thiazol-3(2H)-yl)acetate

• IUPAC Name: methyl 2-[6-acetamido-2-[2-(2,4-dichlorophenoxy)acetyl]imino-1,3-benzothiazol-3-yl]acetate
• InChI: InChI=1S/C20H17Cl2N3O5S/c1-11(26)23-13-4-5-15-17(8-13)31-20(25(15)9-19(28)29-2)24-18(27)10-30-16-6-3-12(21)7-14(16)22/h3-8H,9-10H2,1-2H3,(H,23,26)
• InChI Key: NECSEIAKJJPRKR-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC2=C(C=C1)N(C(=NC(=O)COC3=C(C=C(C=C3)Cl)Cl)S2)CC(=O)OC
• Molecular Formula: C20H17Cl2N3O5S
• Molecular Weight: 482.3 g/mol

Description

The compound "(Z)-methyl 2-(6-acetamido-2-((2-(2,4-dichlorophenoxy)acetyl)imino)benzo[d]thiazol-3(2H)-yl)acetate" is a complex molecule that appears to be related to a family of compounds with a thiazole or thiazolidinone core. These types of compounds are known for their diverse biological activities and potential therapeutic applications, particularly in the field of antibiotic and anticancer agents.

Synthesis Analysis

The synthesis of related thiazole and thiazolidinone derivatives has been reported in the literature. For instance, a method for synthesizing (Z)-2-(5-amino-1,2,4-thiadiazol-3-yl)-2-[(fluoromethoxy)imino]acetic acid, a modifier of cephalosporin antibiotics, involves starting from 2-[(fluoromethoxy)imino]-1,3-propanedinitrile and confirms the stereochemical structure through X-ray crystallography . Another synthesis route for a thiazolidinone derivative involves the reaction of ethyl acetoacetate with phenyl isothiocyanate and ethyl chloroacetate, followed by a reaction with dimethylformamide-dimethylacetal . These methods could provide insights into the synthesis of the compound , suggesting that similar starting materials and reaction conditions might be employed.

Molecular Structure Analysis

X-ray crystallography has been utilized to determine the stereochemical structure of related compounds, ensuring the correct geometric configuration, which is crucial for biological activity . Computational studies, such as those using the B3LYP/6-31G(d,p) method, can optimize the structure and predict geometric parameters, NMR spectra, and natural charges at different atomic sites . These techniques would be essential for analyzing the molecular structure of the compound .

Chemical Reactions Analysis

The chemical reactivity of thiazole and thiazolidinone derivatives can be complex, involving multiple steps and conditions. For example, the synthesis of a thiazolyl benzothiazolyl thioester derivative involves a condensation reaction under alkaline conditions, using triethyl phosphate as a reagent . This suggests that the compound may also undergo various chemical reactions, potentially leading to the formation of new derivatives with different biological activities.

Physical and Chemical Properties Analysis

The physical and chemical properties of thiazole and thiazolidinone derivatives, such as solubility, melting point, and stability, are influenced by their molecular structure. The cytotoxic activity of these compounds indicates their potential as anticancer agents . The yield and reaction conditions, such as solvent, temperature, and time, are optimized to maximize the production of the desired product . These properties and conditions would be relevant for the analysis of the compound , providing a basis for understanding its behavior in biological systems and its potential for pharmaceutical development.

Mechanism of Action

The mechanism of action of this compound is not clear without further information. If this compound has biological activity, it could interact with various enzymes or receptors in the body. The exact mechanism would depend on the structure of the compound and the nature of its functional groups.

Safety and Hazards

Without specific information, it’s difficult to assess the safety and hazards associated with this compound. As with any chemical, safe handling practices should be followed to minimize risk. This includes wearing appropriate personal protective equipment and following proper storage and disposal procedures.

Future Directions

The study of complex organic molecules like this one is a vibrant field of research in chemistry. Such compounds can have a wide range of applications, from pharmaceuticals to materials science. Future research could explore the synthesis, properties, and potential applications of this compound.